Cas no 2228636-46-0 (1-{3-(dimethylamino)methylphenyl}-N-methylcyclopropan-1-amine)

• Product Name: 1-{3-(dimethylamino)methylphenyl}-N-methylcyclopropan-1-amine
• CAS No: 2228636-46-0
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 5762228
• PubChem ID: 165863681
• Update Time: 2025-06-15

1-{3-(dimethylamino)methylphenyl}-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228636-46-0
• 1-{3-[(dimethylamino)methyl]phenyl}-N-methylcyclopropan-1-amine
• EN300-1777446
• 1-{3-(dimethylamino)methylphenyl}-N-methylcyclopropan-1-amine

• Inchi： 1S/C13H20N2/c1-14-13(7-8-13)12-6-4-5-11(9-12)10-15(2)3/h4-6,9,14H,7-8,10H2,1-3H3
• InChI Key： OSCGHQNQICRROC-UHFFFAOYSA-N
• SMILES： N(C)C1(C2C=CC=C(CN(C)C)C=2)CC1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-{3-(dimethylamino)methylphenyl}-N-methylcyclopropan-1-amine

Comprehensive Overview of 1-{3-(dimethylamino)methylphenyl}-N-methylcyclopropan-1-amine (CAS No. 2228636-46-0)

The compound 1-{3-(dimethylamino)methylphenyl}-N-methylcyclopropan-1-amine (CAS No. 2228636-46-0) is a specialized organic molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique structure, featuring a cyclopropane ring and a dimethylamino moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) drug development, given its structural similarity to known neuromodulators.

In recent years, the demand for novel amine derivatives like 1-{3-(dimethylamino)methylphenyl}-N-methylcyclopropan-1-amine has surged due to their versatility in medicinal chemistry. This compound’s N-methylcyclopropanamine backbone is a key feature that aligns with current trends in small-molecule drug discovery. Its potential to interact with neurotransmitter receptors has also sparked discussions in academic and industrial circles, particularly in the context of neurodegenerative diseases and mood disorders.

The synthesis of CAS No. 2228636-46-0 involves multi-step organic reactions, often starting with 3-(dimethylamino)methylphenyl precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These methods are frequently searched by chemists seeking efficient synthetic routes for complex amines. Additionally, the compound’s logP and solubility profiles are critical parameters for researchers optimizing drug-like properties.

From an analytical perspective, 1-{3-(dimethylamino)methylphenyl}-N-methylcyclopropan-1-amine is characterized using HPLC, NMR, and mass spectrometry. These techniques ensure compliance with pharmaceutical standards, a topic highly relevant to quality control professionals. The compound’s stability under various pH conditions and temperature ranges is another area of active investigation, as it impacts formulation development.

Beyond its pharmaceutical potential, this compound has also been studied in material science for its role in designing functional polymers. Its amine group can serve as a linker or modifier in polymer chains, enhancing properties like thermal stability or electrical conductivity. Such applications resonate with industries focused on advanced materials and nanotechnology.

Environmental and safety assessments of CAS No. 2228636-46-0 are equally important. Regulatory bodies emphasize green chemistry principles in its production, aligning with global sustainability goals. Researchers often query biodegradability and ecotoxicology data for such compounds, reflecting broader concerns about environmental impact.

In summary, 1-{3-(dimethylamino)methylphenyl}-N-methylcyclopropan-1-amine represents a multifaceted compound with promising applications across drug discovery, material science, and beyond. Its structural uniqueness and functional adaptability make it a subject of ongoing research, addressing both scientific curiosity and industrial needs. As innovation in organic synthesis and molecular design advances, this compound is poised to play a pivotal role in emerging technologies.